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Compound of Interest

Compound Name: Lycopodium

Cat. No.: B1140326 Get Quote

Lycopodium powder, derived from the spores of Lycopodium clavatum, is a fine, yellow-tan

powder utilized in various research and pharmaceutical applications. While generally stable, its

physical properties as a fine, combustible powder present significant safety hazards if not

handled correctly. This guide provides essential procedural information for the safe handling,

storage, and disposal of Lycopodium powder to ensure the safety of laboratory personnel.

The primary hazards associated with Lycopodium powder are its flammability and the

potential for a dust explosion when suspended in air in the presence of an ignition source.[1][2]

[3] The fine particles have a large surface area, allowing for rapid combustion.[2] Additionally,

inhalation of the powder should be avoided, and it can be moderately toxic if ingested.[1][4][5]

Quantitative Safety Parameters
To mitigate the risk of a dust explosion, it is crucial to operate below the lower explosion limit

and control temperature sources.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1140326?utm_src=pdf-interest
https://www.benchchem.com/product/b1140326?utm_src=pdf-body
https://www.benchchem.com/product/b1140326?utm_src=pdf-body
https://www.benchchem.com/product/b1140326?utm_src=pdf-body
https://www.benchchem.com/product/b1140326?utm_src=pdf-body
https://demolab.chem.wisc.edu/general-chemistry-demonstrations-topic-page/thermochemistry-explosions-of-lycopodium-and-other-powders-2/
https://chem.washington.edu/lecture-demos/dust-explosion
https://dept.harpercollege.edu/chemistry/msds/Lycopodium%20Powder.pdf
https://chem.washington.edu/lecture-demos/dust-explosion
https://demolab.chem.wisc.edu/general-chemistry-demonstrations-topic-page/thermochemistry-explosions-of-lycopodium-and-other-powders-2/
https://resources.finalsite.net/images/v1722357641/mccsdnet/cm01ingpqonrgbzwcivr/msdssheets_lycopodium_420_00.pdf
https://www.aldon-chem.com/sds/lycopodium-powder.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Lower Explosion Limit (LEL) 15 g/m³ [6][7]

Max. Equipment Surface

Temp. (Dust Layer ≤ 5mm)
215 °C [6][7]

Max. Equipment Surface

Temp. (Dust Cloud)
300 °C [6][7]

Dust Explosion Class St 1 (Weak Explosive) [6]

Operational Protocol for Handling Lycopodium
Powder
This step-by-step guide outlines the necessary precautions and procedures for the safe

handling of Lycopodium powder from preparation to disposal.

Pre-Operational Plan & Area Preparation
Ventilation: Ensure work is conducted in a well-ventilated area. A fume hood is

recommended, especially for procedures that may generate dust.[3][5][8] Use certified

explosion-proof electrical, ventilating, and lighting equipment.[5][8][9][10]

Eliminate Ignition Sources: Before handling, remove all potential ignition sources from the

area. This includes open flames, sparks, hot surfaces, and static electricity.[5][8][10][11][12]

"No Smoking" policies must be strictly enforced.[5][8][9][11]

Grounding: Ground and bond all containers and receiving equipment to prevent the buildup

of static electricity, which can serve as an ignition source.[5][8][9][10][12] Use non-sparking

tools.[12][13]

Emergency Equipment: Confirm that an emergency eyewash station and safety shower are

readily accessible.[5][9] Ensure an appropriate fire extinguisher (Class ABC, dry chemical, or

carbon dioxide) is nearby.[1][4][8][10]

Personal Protective Equipment (PPE): All personnel must don the appropriate PPE before

entering the handling area.
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Required Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure and injury.

Eye and Face Protection: Wear chemical safety goggles or glasses.[3][4][8][9][10]

Hand Protection: Wear chemically resistant and impermeable gloves.[3][5][9][10][11][12]

Body Protection: A lab coat or apron is required to prevent skin contact.[3][4][5] Antistatic

footwear is also recommended.[12]

Respiratory Protection: If dusty conditions are unavoidable or ventilation is inadequate, a

NIOSH-approved respirator with a particulate filter is necessary to prevent inhalation.[3][4][5]

[9][11]

Step-by-Step Handling Procedure
Minimize Dust: Handle Lycopodium powder carefully to minimize dust generation and

accumulation.[3][13] Avoid actions that could disperse the powder into the air, such as

dropping containers or using compressed air for cleaning.[13]

Transferring Powder: When transferring the powder, use scoops or spatulas gently. Pouring

should be done slowly and from a low height to minimize dust clouds.

General Hygiene: Do not eat, drink, or smoke in the handling area.[9][11] Wash hands

thoroughly with soap and water after handling is complete and before breaks.[3][8][9][11]

Spill Management and Emergency Plan
In the event of a spill, immediate and careful action is required.

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area.[5][12]

Control Ignition Sources: Immediately eliminate any remaining ignition sources.[5][8][12]

Cleanup:

Wearing full PPE, gently cover the spill to prevent further dust dispersal.
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If sweeping is necessary, use a dust suppressant.[3]

Preferably, use a vacuum cleaner equipped with a HEPA filter and rated for combustible

dust to collect the spilled material.[13]

Place the collected powder and any contaminated cleaning materials into a clearly

labeled, sealed container for disposal.[3][8]

Wash the spill site with soap and water once the powder is removed.[5][8]

Storage and Disposal Plan
Storage: Store Lycopodium powder in a cool, dry, well-ventilated area, away from heat and

incompatible substances like strong oxidizers.[4][8][9][11] Keep containers tightly closed to

prevent moisture absorption and contamination.[3][12]

Disposal: Dispose of waste Lycopodium powder and contaminated materials in accordance

with all applicable federal, state, and local regulations.[3][13] Do not dispose of with

household garbage.[13] It is the responsibility of the waste generator to properly classify the

waste.[13]

Workflow for Safe Handling of Lycopodium
The following diagram illustrates the logical steps for safely managing Lycopodium powder in

a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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